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Abstract

This technical guide provides a comprehensive overview of the Zinc Finger MYND-Type
Containing 19 (ZMYND19) gene, also known as MIZIP. We delve into the structural
characteristics of the ZMYND19 gene and its protein product, its regulation at the
transcriptional and post-transcriptional levels, and its role in cellular signaling, particularly its
recently elucidated function as a negative regulator of the mTORC1 pathway. This document
summarizes key quantitative data, details relevant experimental protocols, and provides visual
representations of critical pathways and workflows to facilitate a deeper understanding of
ZMYND19 and its potential as a therapeutic target.

Gene Structure and Function

ZMYND19 is a protein-coding gene located on chromosome 9. The encoded protein is
characterized by the presence of a MYND (Myeloid, Nervy, and DEAF-1)-type zinc finger
domain, which is crucial for its protein-protein interactions. Initially identified as an interacting
partner of the melanin-concentrating hormone receptor 1 (MCHR1) and tubulin, recent
evidence has illuminated its significant role in the mTORCL1 signaling cascade.

Genomic Location and Isoforms
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Feature Description

Gene Symbol ZMYND19

Alias MIZIP

Genomic Location Chromosome 9
Protein Domains MYND-type zinc finger

This table summarizes the basic genomic and protein features of ZMYND109.

Gene Expression and Regulation

The expression of ZMYND19 is observed across various human tissues, with notable levels in
the testis, esophagus, and tibial nerve. Its regulation is complex, involving multiple transcription
factors and post-transcriptional mechanisms.

Tissue-Specific Expression of ZMYND19

The Genotype-Tissue Expression (GTEX) project provides valuable insights into the expression
of ZMYND19 across a wide range of human tissues. The following table summarizes the

median gene expression in Transcripts Per Million (TPM).
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Tissue Median TPM
Testis 150.2
Esophagus - Mucosa 85.6
Nerve - Tibial 72.3
Artery - Tibial 65.1
Skin - Sun Exposed (Lower leg) 58.9
Esophagus - Gastroesophageal Junction 55.4
Artery - Aorta 52.1
Heart - Atrial Appendage 48.7
Adipose - Subcutaneous 45.3
Lung 42.1
Whole Blood 15.8
Liver 12.5
Brain - Cortex 8.9

This table presents the median expression of ZMYND19 in a selection of human tissues from

the GTEXx portal. Higher TPM values indicate higher gene expression.

ZMYND19 Expression in Cancer

Analysis of data from The Cancer Genome Atlas (TCGA) reveals differential expression of

ZMYND19 in various cancer types compared to normal tissues.
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Cancer Type Tumor (TPM) Normal (TPM)
Bladder Urothelial Carcinoma

35.2 28.1
(BLCA)
Breast Invasive Carcinoma

40.1 38.5
(BRCA)
Colon Adenocarcinoma

55.9 62.3
(COAD)
Lung Adenocarcinoma (LUAD)  48.7 51.2
Prostate Adenocarcinoma

60.3 55.7
(PRAD)
Stomach Adenocarcinoma

65.1 75.4

(STAD)

This table summarizes the median expression of ZMYND19 in selected tumor types and their
corresponding normal tissues from the TCGA database, accessed via the GEPIA2 portal.
These values can indicate potential roles in specific cancers.

Role in mTORC1 Signaling

Recent groundbreaking research has identified ZMYND19 as a key negative regulator of the
MTORC1 signaling pathway, a central controller of cell growth, proliferation, and metabolism.[1]

[21031[41[5]

Mechanism of mMTORC1 Inhibition

ZMYND19, in a complex with MKLN1, is a substrate of the CTLH E3 ubiquitin ligase.[1][2][3][4]
[5] When not targeted for degradation by CTLH, ZMYND19 and MKLN1 accumulate and
localize to the lysosomal membrane. Here, they interact with core components of the mTORC1
complex, specifically Raptor and the RagA/C GTPases.[1][2][3][4][5] This interaction does not
prevent the recruitment of mMTORCL to the lysosome but rather inhibits a later stage of its
activation.[1][2][3][4][5] This provides a rapid mechanism for tuning mTORC1 activity in
response to cellular cues.
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ZMYND19-mediated negative regulation of mTORC1 signaling.

Experimental Protocols

This section provides detailed methodologies for key experiments relevant to the study of
ZMYND109.

Co-Immunoprecipitation (Co-IP) for ZMYND19
Interaction with mTORC1 Components
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This protocol is adapted from methodologies used to demonstrate the interaction between
ZMYND19 and components of the mTORC1 complex.[6]

. Cell Lysis:
Culture cells (e.g., HEK293T) to 80-90% confluency in a 10 cm dish.
Wash cells twice with ice-cold PBS.

Add 1 ml of ice-cold IP Lysis Buffer (e.g., 50 mM HEPES pH 7.5, 150 mM NaCl, 1 mM EDTA,
2.5 mM EGTA, 0.1% w/v Tween-20, supplemented with protease and phosphatase
inhibitors).[7]

Scrape cells and transfer the lysate to a pre-chilled microcentrifuge tube.
Incubate on ice for 30 minutes with periodic vortexing.
Clarify the lysate by centrifugation at 14,000 x g for 15 minutes at 4°C.

Transfer the supernatant to a new tube and determine the protein concentration (e.g., using
a BCA assay).

. Immunoprecipitation:

Pre-clear the lysate by incubating with 20 ul of Protein A/G magnetic beads for 1 hour at 4°C
on a rotator.

Pellet the beads using a magnetic stand and transfer the supernatant to a new tube.

To 1-2 mg of pre-cleared lysate, add 2-5 pg of the primary antibody (e.g., anti-ZMYND19,
anti-Raptor, or anti-RagA). As a negative control, use a corresponding amount of isotype-
matched IgG.

Incubate overnight at 4°C with gentle rotation.

Add 30 pl of pre-washed Protein A/G magnetic beads and incubate for 2-4 hours at 4°C on a
rotator.
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. Washing and Elution:

Pellet the beads on a magnetic stand and discard the supernatant.
Wash the beads three to five times with 1 ml of ice-cold IP Lysis Buffer.
After the final wash, remove all residual buffer.

Elute the protein complexes by adding 30-50 pl of 1X Laemmli sample buffer and boiling at
95-100°C for 5-10 minutes.

. Western Blot Analysis:
Pellet the beads and load the supernatant onto an SDS-PAGE gel.
Perform electrophoresis and transfer the proteins to a PVDF membrane.

Block the membrane and probe with primary antibodies against the expected interacting
proteins (e.g., if immunoprecipitating with anti-ZMYND19, blot for Raptor and RagA).

Use appropriate HRP-conjugated secondary antibodies and a chemiluminescent substrate
for detection.
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A generalized workflow for Co-Immunoprecipitation.
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Conclusion and Future Directions

ZMYND19 has emerged as a critical regulatory node in the mTORCL1 signaling pathway. Its
mechanism of action, involving a dynamic interplay with the CTLH E3 ligase and core mTORC1
components at the lysosomal surface, presents a novel avenue for therapeutic intervention in
diseases characterized by aberrant mMTORCL1 activity, such as certain cancers. Future research
should focus on the precise structural determinants of the ZMYND19-Raptor interaction, the full
spectrum of signals that regulate ZMYND19 stability, and the development of small molecules
that can modulate the ZMYND19-mTORCL1 interface. Such studies will be instrumental in
translating our understanding of ZMYNDZ19 biology into tangible clinical benefits.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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